Cas no 2092778-58-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2092778-58-8
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5239971
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H14N2OS/c1-7-4-5-9(8(10)6-7)13(3,12)11-2/h4-6H,10H2,1-3H3
• InChI Key： VDNWCUGQKSLLPJ-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(N)=CC(C)=CC=1)=NC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 342.5±52.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2092778-58-8: A Comprehensive Overview

Compound CAS No. 2092778-58-8 is a unique chemical entity that has garnered significant attention in recent scientific research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a novel advancement in the field of organic chemistry. Its structure, properties, and potential applications are subjects of ongoing investigation, making it a focal point for researchers across various disciplines.

The CAS Registry Number 2092778-58-8 is a standardized identifier assigned by the Chemical Abstracts Service (CAS), ensuring global recognition and consistency in scientific communication. This identifier is particularly useful in cataloging and referencing chemical compounds, especially those that are newly discovered or under development. The compound's classification under this CAS number highlights its importance in contemporary chemical research.

Recent studies have explored the physical and chemical properties of this compound, revealing its potential for application in advanced materials science. Researchers have reported that Compound CAS No. 2092778-58-8 exhibits unique electronic properties, making it a promising candidate for use in semiconductors and optoelectronic devices. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation technologies.

In terms of synthesis, INDEX NAME NOT YET ASSIGNED has been synthesized through innovative methodologies that combine traditional organic chemistry techniques with modern catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its intended applications. The synthesis process has been optimized to minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

One of the most intriguing aspects of this compound is its biological activity. Preliminary assays have indicated that Compound CAS No. 2092778-58-8 may possess bioactive properties, potentially opening avenues for its use in pharmaceutical research. While these findings are still in their early stages, they suggest that further investigation into its pharmacological effects could lead to groundbreaking discoveries in drug development.

The structural elucidation of INDEX NAME NOT YET ASSIGNED has been achieved through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into the compound's molecular architecture, which is characterized by a complex arrangement of functional groups. Understanding this structure is essential for predicting its behavior in various chemical environments and for designing derivatives with enhanced properties.

From an environmental perspective, researchers have also examined the degradation pathways of this compound under different conditions. These studies aim to assess its environmental fate and toxicity, ensuring that its use does not pose risks to ecosystems or human health. The results so far indicate that the compound undergoes efficient biodegradation under aerobic conditions, which is a positive sign for its sustainable use.

In conclusion, Compound CAS No. 2092778-58-8, or INDEX NAME NOT YET ASSIGNED, represents a significant advancement in chemical science with multifaceted applications across materials science, electronics, and pharmaceuticals. As research continues to unfold, this compound is poised to make substantial contributions to both academic and industrial sectors. Its unique properties and potential uses highlight the importance of ongoing exploration in the realm of novel chemical entities.